2-[(4-chlorophenyl)thio]-N-(2-hydroxy-5-methylphenyl)acetamide

• Molecular Formula: C15H14ClNO2S
• Molecular Weight: 307.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-(2-hydroxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C15H14ClNO2S/c1-10-2-7-14(18)13(8-10)17-15(19)9-20-12-5-3-11(16)4-6-12/h2-8,18H,9H2,1H3,(H,17,19)
• InChI Key: FFJPRFLOIDXYDL-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)O)NC(=O)CSC2=CC=C(C=C2)Cl

Description

2-[(4-chlorophenyl)thio]-N-(2-hydroxy-5-methylphenyl)acetamide, also known as CTAP, is a chemical compound that has been widely used in scientific research. It belongs to the class of acetanilide derivatives and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

2-[(4-chlorophenyl)thio]-N-(2-hydroxy-5-methylphenyl)acetamide acts as a competitive antagonist of the mu-opioid receptor, binding to the receptor and preventing the binding of endogenous opioid peptides such as enkephalins and endorphins. This results in a decrease in the activity of the mu-opioid receptor and a reduction in the analgesic and rewarding effects of opioids.
Biochemical and Physiological Effects
In addition to its effects on opioid receptors, 2-[(4-chlorophenyl)thio]-N-(2-hydroxy-5-methylphenyl)acetamide has been shown to have a variety of other biochemical and physiological effects. It has been shown to inhibit the release of dopamine in the brain, which may contribute to its anti-addictive properties. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-chlorophenyl)thio]-N-(2-hydroxy-5-methylphenyl)acetamide in lab experiments is its high potency and selectivity for the mu-opioid receptor. This makes it a useful tool for studying the role of this receptor in pain management and addiction. However, one limitation of using 2-[(4-chlorophenyl)thio]-N-(2-hydroxy-5-methylphenyl)acetamide is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are many potential future directions for research involving 2-[(4-chlorophenyl)thio]-N-(2-hydroxy-5-methylphenyl)acetamide. One area of interest is the development of new opioid receptor antagonists based on the structure of 2-[(4-chlorophenyl)thio]-N-(2-hydroxy-5-methylphenyl)acetamide. Another area of interest is the use of 2-[(4-chlorophenyl)thio]-N-(2-hydroxy-5-methylphenyl)acetamide in combination with other drugs to enhance its effects or reduce its side effects. Additionally, further research is needed to fully understand the biochemical and physiological effects of 2-[(4-chlorophenyl)thio]-N-(2-hydroxy-5-methylphenyl)acetamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-[(4-chlorophenyl)thio]-N-(2-hydroxy-5-methylphenyl)acetamide involves the reaction of 4-chlorothiophenol with 2-hydroxy-5-methylacetanilide in the presence of a base catalyst. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-[(4-chlorophenyl)thio]-N-(2-hydroxy-5-methylphenyl)acetamide has been used in a variety of scientific research applications, including the study of opioid receptors, pain management, and addiction. It has been shown to be a potent and selective antagonist of the mu-opioid receptor, which is involved in the modulation of pain and reward.